Cas no 591-63-9 (BUTYL CROTONATE)

• Product Name: BUTYL CROTONATE
• CAS No: 591-63-9
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 949748
• Update Time: 2025-04-19

BUTYL CROTONATE Chemical and Physical Properties

Names and Identifiers

• BUTYL CROTONATE
• butyl but-2-enoate
• (E)-Crotyl butyrate
• crotonic acid n-butyl ester
• trans-crotonic acid butyl ester
• trans-Crotonsaeure-butylester
• trans-n-butyl crotonate

• MDL： MFCD00053794
• Inchi： 1S/C8H14O2/c1-3-5-7-10-8(9)6-4-2/h4,6H,3,5,7H2,1-2H3/b6-4-
• InChI Key： GWCTUKHUBWMAMI-XQRVVYSFSA-N
• SMILES： CCCCOC(/C=C\C)=O

Computed Properties

• Exact Mass: 142.09900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5

Experimental Properties

• Density: 0.901
• Boiling Point: 172.6 °C at 760 mmHg
• Flash Point: 62.3 °C
• Refractive Index: 1.432
• PSA: 26.30000
• LogP: 1.90580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters